Cas no 1393105-30-0 (3-(4,4-difluorocyclohexyl)propanoic acid)

3-(4,4-Difluorocyclohexyl)propanoic acid is a fluorinated cyclohexyl derivative with applications in pharmaceutical and agrochemical research. The presence of difluorine substituents on the cyclohexyl ring enhances metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. Its propanoic acid moiety allows for further functionalization, facilitating the synthesis of esters, amides, and other derivatives. The compound’s rigid cyclohexyl backbone contributes to conformational control in molecular design. Suitable for use in medicinal chemistry, it serves as a building block for bioactive molecules, particularly those targeting CNS and inflammation-related pathways. High purity and consistent quality ensure reliable performance in synthetic applications.
3-(4,4-difluorocyclohexyl)propanoic acid structure
1393105-30-0 structure
Product Name:3-(4,4-difluorocyclohexyl)propanoic acid
CAS No:1393105-30-0
MF:C9H14F2O2
MW:192.203070163727
CID:6090277
PubChem ID:84023572
Update Time:2025-08-03

3-(4,4-difluorocyclohexyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(4,4-difluorocyclohexyl)propanoic acid
    • Cyclohexanepropanoic acid, 4,4-difluoro-
    • 1393105-30-0
    • 3-(4,4-Difluoro-cyclohexyl)-propionic acid
    • 3-(4,4-Difluorocyclohexyl)-propionic acid
    • EN300-1932644
    • A1-18912
    • 3-(4,4-Difluorocyclohexyl)propionic acid
    • SCHEMBL17933288
    • Inchi: 1S/C9H14F2O2/c10-9(11)5-3-7(4-6-9)1-2-8(12)13/h7H,1-6H2,(H,12,13)
    • InChI Key: BIBNLQXOPGKETJ-UHFFFAOYSA-N
    • SMILES: C1(CCC(O)=O)CCC(F)(F)CC1

Computed Properties

  • Exact Mass: 192.09618601g/mol
  • Monoisotopic Mass: 192.09618601g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 280.5±10.0 °C at 760 mmHg
  • Flash Point: 123.4±19.0 °C
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C
  • pka: 4.76±0.10(Predicted)

3-(4,4-difluorocyclohexyl)propanoic acid Security Information

3-(4,4-difluorocyclohexyl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1932644-0.05g
3-(4,4-difluorocyclohexyl)propanoic acid
1393105-30-0 95%
0.05g
$162.0 2023-09-17
Enamine
EN300-1932644-0.1g
3-(4,4-difluorocyclohexyl)propanoic acid
1393105-30-0 95%
0.1g
$241.0 2023-09-17
Enamine
EN300-1932644-0.25g
3-(4,4-difluorocyclohexyl)propanoic acid
1393105-30-0 95%
0.25g
$347.0 2023-09-17
Enamine
EN300-1932644-0.5g
3-(4,4-difluorocyclohexyl)propanoic acid
1393105-30-0 95%
0.5g
$546.0 2023-09-17
Enamine
EN300-1932644-1.0g
3-(4,4-difluorocyclohexyl)propanoic acid
1393105-30-0 95%
1g
$699.0 2023-06-01
Enamine
EN300-1932644-2.5g
3-(4,4-difluorocyclohexyl)propanoic acid
1393105-30-0 95%
2.5g
$1370.0 2023-09-17
Enamine
EN300-1932644-5.0g
3-(4,4-difluorocyclohexyl)propanoic acid
1393105-30-0 95%
5g
$2028.0 2023-06-01
Enamine
EN300-1932644-10.0g
3-(4,4-difluorocyclohexyl)propanoic acid
1393105-30-0 95%
10g
$3007.0 2023-06-01
Enamine
EN300-1932644-1g
3-(4,4-difluorocyclohexyl)propanoic acid
1393105-30-0 95%
1g
$699.0 2023-09-17
Enamine
EN300-1932644-5g
3-(4,4-difluorocyclohexyl)propanoic acid
1393105-30-0 95%
5g
$2028.0 2023-09-17

3-(4,4-difluorocyclohexyl)propanoic acid Related Literature

Additional information on 3-(4,4-difluorocyclohexyl)propanoic acid

3-(4,4-Difluorocyclohexyl)Propanoic Acid: An Overview of a Promising Compound in Medicinal Chemistry

3-(4,4-Difluorocyclohexyl)Propanoic Acid (CAS No. 1393105-30-0) is a versatile and intriguing compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its unique difluorocyclohexyl moiety, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. This article aims to provide a comprehensive overview of 3-(4,4-difluorocyclohexyl)propanoic acid, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties: 3-(4,4-Difluorocyclohexyl)propanoic acid is a carboxylic acid derivative with a difluorocyclohexyl substituent. The presence of the difluorocyclohexyl group imparts unique chemical and physical properties to the molecule. The difluoro substitution on the cyclohexane ring increases the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug development. Additionally, the carboxylic acid functional group provides opportunities for further chemical modifications and conjugations.

Synthesis Methods: Several synthetic routes have been reported for the preparation of 3-(4,4-difluorocyclohexyl)propanoic acid. One common approach involves the reaction of 4,4-difluorocyclohexanone with an appropriate Grignard reagent followed by oxidation to form the carboxylic acid. Another method involves the use of a palladium-catalyzed cross-coupling reaction between a difluorocyclohexyl boronic acid and an acrylate ester, followed by hydrolysis to yield the final product. These synthetic strategies offer flexibility and scalability, making them suitable for both laboratory-scale synthesis and industrial production.

Biological Activities: Recent studies have highlighted the diverse biological activities of 3-(4,4-difluorocyclohexyl)propanoic acid. One notable application is its potential as a metabolic modulator, particularly in the context of diabetes and obesity. Research has shown that this compound can influence glucose metabolism and lipid homeostasis, suggesting its potential as a therapeutic agent for metabolic disorders. Additionally, 3-(4,4-difluorocyclohexyl)propanoic acid has been investigated for its anti-inflammatory properties, with preliminary results indicating its ability to inhibit pro-inflammatory cytokines and enzymes.

Another area of interest is the use of 3-(4,4-difluorocyclohexyl)propanoic acid as a ligand for nuclear receptors, such as peroxisome proliferator-activated receptors (PPARs). PPARs play crucial roles in regulating gene expression related to lipid metabolism and inflammation. Studies have demonstrated that 3-(4,4-difluorocyclohexyl)propanoic acid can activate PPARγ, leading to beneficial effects on insulin sensitivity and adipocyte differentiation.

Furthermore, 3-(4,4-difluorocyclohexyl)propanoic acid has been explored for its potential as a neuroprotective agent. Preclinical studies have shown that this compound can reduce oxidative stress and neuroinflammation in neuronal cells, suggesting its potential for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Recent Research Advancements: The ongoing research on 3-(4,4-difluorocyclohexyl)propanoic acid continues to uncover new insights into its mechanisms of action and therapeutic applications. For instance, a recent study published in *Journal of Medicinal Chemistry* investigated the effects of this compound on mitochondrial function in adipocytes. The results indicated that 3-(4,4-difluorocyclohexyl)propanoic acid enhances mitochondrial biogenesis and improves energy metabolism, which could have implications for treating metabolic syndrome.

In another study published in *Bioorganic & Medicinal Chemistry Letters*, researchers explored the use of 3-(4,4-difluorocyclohexyl)propanoic acid as a scaffold for developing novel anti-inflammatory drugs. The study identified several derivatives with enhanced potency and selectivity for inhibiting cyclooxygenase (COX) enzymes, which are key targets in inflammatory pathways.

Additionally, there is growing interest in using 3-(4,4-difluorocyclohexyl)propanoic acid as a building block for designing multi-target directed ligands (MTDLs). MTDLs are compounds designed to simultaneously target multiple biological pathways involved in complex diseases such as cancer and neurodegeneration. The unique chemical structure of 3-(4,4-difluorocyclohexyl)propanoic acid makes it an ideal candidate for such applications.

Despite these promising findings, further research is needed to fully understand the pharmacokinetics and safety profile of 3-(4,4-difluorocyclohexyl)propanoic acid. Preclinical studies are currently underway to evaluate its efficacy and safety in animal models of various diseases. These studies will provide valuable data to support future clinical trials and ultimately determine its potential as a therapeutic agent.

In conclusion, 3-(4,4-difluorocyclohexyl)propanoic acid (CAS No. 1393105-30-0) is a multifaceted compound with significant potential in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for developing novel therapeutic agents targeting metabolic disorders, inflammation, neurodegeneration, and other complex diseases. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic applications, it holds promise for improving patient outcomes and advancing medical treatments.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.